7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one

• CAS RN: 164471-23-2
• Molecular Formula: C15H13NO3
• Molecular Weight: 255.3

Description

7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one (BDBO) is a naturally occurring benzoxazinone compound, which has been studied extensively for its potential applications in the fields of medicinal chemistry and organic synthesis. BDBO has been found to possess a wide range of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and antioxidant properties. In addition, it has been investigated for its potential applications in the fields of drug delivery, drug design, and drug discovery.

Scientific Research Applications

7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been investigated for its potential applications in the fields of medicinal chemistry and organic synthesis. In the field of medicinal chemistry, 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been studied for its potential use as an antibacterial, antifungal, antiviral, anti-inflammatory, and antioxidant agent. It has also been investigated for its potential use as a drug delivery system, drug design tool, and drug discovery agent. In the field of organic synthesis, 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been studied for its potential use as a building block in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one is not fully understood. However, it is believed to act by interfering with the bacterial cell wall and membrane integrity, as well as by inhibiting the synthesis of bacterial proteins. In addition, it has been proposed that 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one may act as an antioxidant by scavenging reactive oxygen species.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one have been studied extensively. In vitro studies have shown that 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one has antibacterial, antifungal, antiviral, anti-inflammatory, and antioxidant properties. In vivo studies have demonstrated that 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one is capable of reducing inflammation, decreasing the size of tumors, and inhibiting the growth of cancer cells. In addition, 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been shown to have beneficial effects on the cardiovascular system, including reducing blood pressure and improving cholesterol levels.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one in laboratory experiments include its low cost, ease of synthesis, and availability of a variety of substrates for the synthesis. However, there are also some limitations to using 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one in laboratory experiments. For example, the Wittig reaction is a relatively slow process, and the yield of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one can be low. In addition, 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one is not stable in the presence of light and air, and it is difficult to store for long periods of time.

Future Directions

The potential applications of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one are numerous and varied. In the field of medicinal chemistry, further research is needed to investigate the potential use of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one as an antibacterial, antifungal, antiviral, anti-inflammatory, and antioxidant agent. In the field of organic synthesis, further research is needed to develop new synthesis methods for 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one and to investigate its potential use as a building block in the synthesis of complex molecules. In addition, further studies are needed to investigate the mechanism of action of 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one and to explore its potential beneficial effects on the cardiovascular system. Finally, further research is needed to develop new methods for storing and stabilizing 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Synthesis Methods

7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one can be synthesized through a variety of methods. The most commonly used method is the Wittig reaction, which involves the reaction of an alkyl halide with a phosphonium ylide to form an alkene. This method has been used to synthesize 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one using a variety of substrates, including benzyl chloride, benzyl bromide, and benzyl iodide. Other methods that have been used to synthesize 7-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one include the Knoevenagel condensation, the Stork enamine reaction, and the Ullmann reaction.